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Compound of Interest

Compound Name: 1,1-Dichloroacetone

Cat. No.: B129577

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 1,1-Dichloroacetone. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and mitigate risks associated
with this chemical.

Hazard Identification and Classification

1,1-Dichloroacetone is a hazardous chemical that poses multiple risks.[1] It is classified as a
flammable liquid and is toxic if swallowed, causes severe skin burns and eye damage, and is
very toxic to aquatic life with long-lasting effects.[1][2] Understanding these hazards is the first
step toward safe handling.

Table 1: GHS Hazard Classification for 1,1-Dichloroacetone
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[1][3]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][4]

Skin Corrosion/Irritation

Sub-category 1A/1B

H314: Causes severe skin

burns and eye damage[1][2][3]

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
[rritation damage[1][2][3][4]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[3]
Hazardous to the Aquatic H400: Very toxic to aquatic
Category 1

Environment, Acute

life[1][2][3]

Hazardous to the Aquatic

Environment, Chronic

Category 1/2

H410: Very toxic to aquatic life
with long lasting effects[2][3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. All PPE should be inspected before use and replaced if damaged.[4]

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH

standards) or a full-face shield.

[4]

Protects against splashes and
vapors that cause severe eye
damage. The substance is a

lachrymator (induces tearing).

[3]

Skin Protection

Chemical-impermeable gloves
(inspected prior to use).[4]
Fire/flame resistant and
impervious clothing.[4] A lab
coat or chemical-resistant

apron. Safety shoes.[3]

Prevents contact with skin,
which can cause severe burns.
[2][3] Contaminated clothing
should be removed
immediately and washed

before reuse.[4][5]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood.[3][4] If exposure
limits are exceeded or irritation
is experienced, a full-face
respirator with an appropriate
filter (e.g., Type ABEK) is
required.[4][6]

Protects against inhalation of
vapors, which can be fatal and

cause respiratory irritation.[3]

[6]

Operational Plan: Handling and Storage

Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an

emergency eye wash station and safety shower readily accessible.[3]

« Ventilation: Always handle 1,1-Dichloroacetone in a well-ventilated area, such as a certified

chemical fume hood, to avoid vapor inhalation.[3][4][6]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite the flammable liquid.[2][5]

» Tools: Use only non-sparking tools to prevent ignition sources.[2][3][4]
» Dispensing: When dispensing, avoid splashing and the formation of aerosols.[4]

e Hygiene: Do not eat, drink, or smoke in the handling area.[4][5] Wash hands thoroughly after
handling.[2][4]

o Container Management: Keep the container tightly closed when not in use.[3][4] Handle
empty containers with care as they may contain flammable residual vapors.[3]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a designated flammables area.[7]

The storage area should be locked up or accessible only to authorized personnel.[3][4][6]

Store separately from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly reduce the severity of
an incident.

Table 3: First-Aid Measures
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Exposure Route Immediate Action

1. Move the person to fresh air.[3][4] 2. If

breathing is difficult, give oxygen. If not
Inhalation breathing, provide artificial respiration (do not

use mouth-to-mouth).[4] 3. Seek immediate

emergency medical help.[3][4]

1. Immediately remove all contaminated
) clothing.[4][5] 2. Wash the affected area with
Skin Contact )
plenty of soap and water for at least 15 minutes.

[2][4] 3. Seek immediate medical attention.[3]

1. Immediately rinse cautiously with water for at

least 15 minutes, removing contact lenses if
Eye Contact present and easy to do.[3][4] 2. Continue

rinsing. 3. Seek immediate medical attention

from an ophthalmologist.[6]

1. Rinse mouth with water.[4] 2. Do NOT induce

) vomiting.[3][4] 3. Never give anything by mouth
Ingestion .

to an unconscious person.[4] 4. Call a doctor or

Poison Control Center immediately.[4]

Spill Response Plan:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

 Isolate and Ventilate: Isolate the area and ensure adequate ventilation. Keep people upwind
of the spill.[4]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[2][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2][4]

e Cleanup:
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o Wear full PPE, including respiratory protection.[4]

o For small spills, absorb with an inert, non-combustible material (e.g., dry chemical
absorbent, sand).[3]

o For large spills, dike for recovery or absorb with appropriate material. Use explosion-proof
equipment for cleanup.[3]

o Collect the absorbed material and place it into a suitable, closed container for disposal.[2]

[4]

o Decontaminate: Clean the spill area thoroughly.
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Caption: Workflow for a 1,1-Dichloroacetone spill response.
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Disposal Plan

Chemical waste must be managed responsibly to prevent environmental contamination.

e Waste Collection: Collect waste 1,1-Dichloroacetone and contaminated materials in
suitable, closed, and properly labeled containers.[4]

o Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[1][4]

» Disposal Method: Do not dispose of the chemical into drains or the environment.[4] The
material should be disposed of by a licensed professional waste disposal service. This may
involve incineration in a facility equipped with an afterburner and scrubber.[3]

Physicochemical Data

Understanding the properties of 1,1-Dichloroacetone is essential for its safe handling and use
in experimental settings.

Table 4: Physical and Chemical Properties of 1,1-Dichloroacetone
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Property

Value

Molecular Formula

C3HaCIl20[1][8]

Molecular Weight 126.97 g/mol [1][8]
Appearance Colorless liquid[9]
Odor Strong, chloroform-like[9]
Boiling Point 117-120 °C[1][7][8]
Density ~1.304 g/cm?3 at 18-25 °C[1][4][7]
Flash Point 24.4 °C
Slightly soluble in water; soluble in alcohol;
Solubility miscible with ether.[8] Highly soluble in polar

solvents.[9]

Vapor Pressure

17.5 mmHg at 25 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 1,1-
Dichloroacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129577#personal-protective-equipment-for-handling-
1-1-dichloroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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